Cas no 53847-68-0 ((4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one)

(4Z)-3-Methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one is a heterocyclic compound featuring a pyrazolone core with a phenylhydrazone substituent. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing nitrogen-containing heterocycles. The conjugated system and tautomeric equilibria enhance its utility in coordination chemistry and as a ligand precursor. Its well-defined stereochemistry (4Z configuration) ensures consistent performance in synthetic applications. The compound’s stability under standard conditions and solubility in common organic solvents facilitate handling in laboratory settings. Researchers may explore its potential in pharmaceuticals, agrochemicals, or materials science due to its versatile functional groups and structural rigidity.

(4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one structure

53847-68-0 structure

Product Name:(4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one

CAS No:53847-68-0

MF:

MW:

MDL:MFCD00140896

CID:4654767

Update Time:2025-06-12

(4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

- (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one
- MDL： MFCD00140896

(4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB341524-100 mg	3-Methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone); .	53847-68-0		100MG	€208.80	2022-06-02
abcr	AB341524-500 mg	3-Methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone), 90%; .	53847-68-0	90%	500mg	€678.60	2023-06-21
abcr	AB341524-1 g	3-Methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone), 90%; .	53847-68-0	90%	1g	€1312.80	2023-06-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00869085-1g	(4Z)-3-Methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one	53847-68-0	90%	1g	￥4193.0	2024-04-18
abcr	AB341524-500mg	3-Methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone), 90%; .	53847-68-0	90%	500mg	€678.60	2025-04-18
abcr	AB341524-1g	3-Methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone), 90%; .	53847-68-0	90%	1g	€1312.80	2025-04-18
Key Organics Ltd	3B-057-1MG	3-methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone)	53847-68-0	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	3B-057-5MG	3-methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone)	53847-68-0	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	3B-057-10MG	3-methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone)	53847-68-0	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	3B-057-0.5G	3-methyl-1H-pyrazole-4,5-dione 4-(N-phenylhydrazone)	53847-68-0	>90%	0.5g	£385.00	2023-09-08

(4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one

Introduction to (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 53847-68-0)

(4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one, also known by its CAS number 53847-68-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of this compound, characterized by its substituted phenylhydrazine and methyl groups, makes it a valuable candidate for various therapeutic applications.

The chemical structure of (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one consists of a pyrazolone core with a phenylhydrazine moiety and a methyl group. The phenylhydrazine substituent is particularly noteworthy as it can form stable complexes with metal ions, which has implications for its potential use in metal-chelating therapies. Additionally, the presence of the methyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability and cellular uptake.

Recent studies have explored the pharmacological properties of (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in the inflammatory response.

Beyond its anti-inflammatory properties, (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one has also been investigated for its potential as an analgesic agent. Preclinical studies in animal models have demonstrated that this compound exhibits significant analgesic effects, comparable to those of standard nonsteroidal anti-inflammatory drugs (NSAIDs). The mechanism underlying its analgesic activity is thought to involve the inhibition of cyclooxygenase (COX) enzymes, which are key enzymes in the synthesis of prostaglandins, mediators of pain and inflammation.

In addition to its therapeutic potential, (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one has been studied for its antitumor properties. Research has shown that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one may have potential as a novel anticancer agent.

The synthesis of (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one typically involves a multi-step process that begins with the reaction of ethyl acetoacetate with hydrazine hydrate to form 3-methylpyrazolidine. Subsequent reactions with benzoyl chloride and subsequent dehydrogenation yield the final product. The synthetic route is well-established and can be optimized for large-scale production.

From a safety perspective, preliminary toxicological studies have indicated that (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene) - 4 , 5 - dihydro - 1 H - pyrazol - 5 - one exhibits low toxicity at therapeutic doses. However, as with any new pharmaceutical agent, further safety evaluations are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, (4Z)-3-methyl--(2-- phen yl hy dra zin-- 1 yl iden e)--------<-strong> 4 , 5 - dihydro - 1 H - pyrazol - 5 - one (CAS No. 53847-68-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.